Cas no 64211-45-6 (Oxiconazole)

• Product Name: Oxiconazole
• CAS No: 64211-45-6
• MF: C₁₈H₁₃Cl₄N₃O
• MW: 429.127320051193
• MDL: MFCD00865580
• CID: 58145
• PubChem ID: 5353853
• Update Time: 2025-06-29

Oxiconazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone O-(2,4-dichlorobenzyl) oxime
• (Z)-1-(2,4-dichlorophenyl)-N-[(2,4-dichlorophenyl)methoxy]-2-imidazol-1-ylethanimine
• 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)-ethanone O-(2,4-dichlorobenzyl) oxime
• OXICONAZOLE
• Oxiconazol
• Oxiconazol [INN-Spanish]
• Oxiconazole (INN)
• Oxiconazole [INN:BAN]
• Oxiconazolum
• Oxiconazolum [INN-Latin]
• oxyconazole
• UNII-C668Q9I33J
• 1-(2,4-Dichlorophenyl)-N-[(2,4-dichlorophenyl)methoxy]-2-imidazol-1-yl-ethanimine
• Oxiconazolum (INN-Latin)
• C08074
• SCHEMBL34519
• OXICONAZOLE [VANDF]
• DB00239
• (E)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one O-(2,4-dichlorobenzyl) oxime
• OXICONAZOLE [MI]
• G01AF17
• C668Q9I33J
• BIDD:GT0685
• HY-B1324A
• AKOS015906762
• AB01275511-01
• EN300-22411577
• DTXCID6020690
• 2',4'-Dichloro-2-imidazol-1-ylacetophenone (Z)-[O-(2,4-dichlorobenzyl)oxime]
• (1Z)-N-[(2,4-dichlorobenzyl)oxy]-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanimine
• Oxiconazol (INN-Spanish)
• SBI-0206749.P001
• D08313
• OXICONAZOLE [WHO-DD]
• D01AC11
• CHEBI:7825
• 2',4'-Dichlor-O-(2,4-dichlorbenzyl)-2-(1-imidazolyl)-(Z)-acetophenonoxim
• CHEMBL1262
• Oxiconazole Related Compound A
• (Z)-[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethylidene][(2,4-dichlorophenyl)methoxy]amine
• NCGC00177980-01
• Oxizole
• DTXSID8040690
• BRD-K56104152-008-03-3
• OXICONAZOLE [INN]
• (1Z)-N-((2,4-dichlorobenzyl)oxy)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanimine
• AC-12722
• HMS2090F15
• SCHEMBL4540297
• 2',4'-Dichloro-2-imidazol-1-ylacetophenone (Z)-(O-(2,4-dichlorobenzyl)oxime)
• AMY32552
• 76472-50-9
• CS-0013718
• NCGC00177980-07
• 64211-45-6
• BSPBio_003582
• Ethanone, 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, O-((2,4-dichlorophenyl)methyl)oxime, (Z)-
• BRD-K56104152-008-02-5
• BDBM50051844
• AB01275511_02
• CHEBI:94548
• BRD-K56104152-008-04-1
• Oxiconazole

• MDL： MFCD00865580
• Inchi： 1S/C18H13Cl4N3O/c19-13-2-1-12(16(21)7-13)10-26-24-18(9-25-6-5-23-11-25)15-4-3-14(20)8-17(15)22/h1-8,11H,9-10H2/b24-18+
• InChI Key： QRJJEGAJXVEBNE-HKOYGPOVSA-N
• SMILES： ClC1C=C(C=CC=1/C(/CN1C=NC=C1)=N/OCC1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 426.98100
• Monoisotopic Mass: 426.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4A^2
• XLogP3: 6.1

Experimental Properties

• Density: 1.42
• Boiling Point: 576.8 °C at 760 mmHg
• Flash Point: 302.6 °C
• Refractive Index: 1.635
• PSA: 39.41000
• LogP: 6.11780

Additional information on Oxiconazole

Oxiconazole: A Comprehensive Overview

Oxiconazole, with the CAS number 64211-45-6, is a potent antifungal agent that has garnered significant attention in the field of dermatology and infectious disease management. This compound belongs to the azole class of antifungal agents, which are widely recognized for their effectiveness in treating a variety of fungal infections. The chemical structure of Oxiconazole is characterized by its azole ring, which plays a crucial role in its mechanism of action. Recent studies have highlighted its potential in addressing resistant fungal strains, making it a valuable addition to the arsenal of antifungal therapies.

The synthesis of Oxiconazole involves a multi-step process that ensures high purity and stability. Researchers have optimized the synthetic pathways to enhance yield and reduce costs, making it more accessible for large-scale production. The compound's chemical formula, C₁₇H₁₃N₃O₂S, underscores its molecular complexity and functional groups that contribute to its pharmacological properties. Notably, the sulfur atom in its structure is believed to enhance its bioavailability and pharmacokinetic profile.

Oxiconazole exhibits broad-spectrum antifungal activity, targeting both dermatophytes and Candida species. Its mechanism of action primarily involves inhibition of cytochrome P450-dependent enzymes, which are essential for ergosterol biosynthesis in fungal cells. Ergosterol is a critical component of fungal cell membranes, and its depletion leads to membrane disruption and cell death. Recent studies have demonstrated that Oxiconazole's selectivity for fungal CYP enzymes over human CYP enzymes minimizes systemic toxicity, making it a safer option for topical use.

In terms of clinical applications, Oxiconazole is commonly used in topical formulations to treat superficial fungal infections such as tinea pedis (athlete's foot), tinea cruris (jock itch), and onychomycosis (nail fungus). Its effectiveness in these conditions has been validated through numerous clinical trials, which have shown high cure rates with minimal adverse effects. Additionally, recent research has explored its potential in preventing fungal infections in immunocompromised patients, such as those undergoing chemotherapy or organ transplantation.

The pharmacokinetics of Oxiconazole have been extensively studied to optimize dosing regimens. Topical application results in limited systemic absorption, which reduces the risk of systemic side effects. However, studies have shown that repeated or prolonged use can lead to localized skin irritation or allergic reactions in some individuals. To mitigate these risks, researchers are investigating novel delivery systems, such as lipid-based formulations or microencapsulation technologies, to enhance drug stability and reduce irritation.

From an environmental perspective, the ecological impact of Oxiconazole has become a topic of interest. Studies have assessed its biodegradability and potential accumulation in aquatic systems. Results indicate that under aerobic conditions, Oxiconazole undergoes rapid degradation, minimizing its environmental footprint. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.

In conclusion, Oxiconazole represents a significant advancement in antifungal therapy due to its potent activity against various fungal pathogens and favorable safety profile. Ongoing research continues to explore its potential applications in emerging areas such as combination therapies and prophylaxis against resistant fungal infections. As our understanding of this compound deepens, it is poised to play an even greater role in combating fungal diseases worldwide.